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Compound of Interest

Compound Name: Romifidine Hydrochloride

Cat. No.: B132661 Get Quote

Essential Safety and Handling Guide for Romifidine
Hydrochloride
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Romifidine Hydrochloride. The

following procedures are designed to ensure a safe laboratory environment and proper

management of this compound.

Hazard Summary
Romifidine Hydrochloride is classified as a hazardous substance. Key hazard information is

summarized below.

Hazard Class GHS Code Signal Word
Hazard
Statement

Pictograms

Acute Toxicity,

Oral
H301 Danger

Toxic if

swallowed.[1][2]

[3]

GHS06 (Skull

and crossbones)

Specific Target

Organ Toxicity

(Single

Exposure)

H370 Danger

Causes damage

to organs.[1][2]

[3]

GHS08 (Health

hazard)
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Romifidine Hydrochloride to minimize

exposure. The following table outlines the recommended PPE.

Body Part PPE Item Specification/Standard

Respiratory Respirator

For brief exposure or low

concentrations, a respiratory

filter device is recommended.

For intensive or longer

exposure, use a self-contained

breathing apparatus.[1][4]

Hands Chemical-resistant gloves

Due to a lack of specific

testing, no definitive glove

material can be recommended.

[1] However, nitrile or latex

gloves are commonly used for

handling solid chemicals.

Ensure gloves are

impermeable and resistant to

the substance.[1]

Eyes Safety goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles.[4][5]

Body Protective clothing

Wear protective clothing to

prevent skin exposure.[4][5] A

lab coat is standard.

Operational and Disposal Plans
Adherence to strict operational and disposal protocols is mandatory to ensure safety and

compliance.

Handling and Experimental Protocol
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Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Confirm that a safety shower and eye wash station are readily accessible.[5]

Assemble all necessary PPE before handling the compound.

Handling the Compound:

Avoid the formation of dust when working with the solid form.[4]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][3]

Avoid contact with eyes, skin, and clothing.[5]

Do not eat, drink, or smoke in the handling area.[1][3][5]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][3][5]

Remove and properly dispose of any contaminated clothing.[1]

Spill and Emergency Procedures
Spill:

Evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection.[1]

Cover the spill with an absorbent, non-combustible material like sand or earth.

Collect the material into a designated, labeled container for hazardous waste disposal.[6]

Do not allow the substance to enter sewers or waterways.[1]

First Aid:
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If Swallowed: Immediately call a poison center or doctor. Do not induce vomiting.[1][3]

Skin Contact: Immediately wash the affected area with soap and water.[1][3]

Eye Contact: Rinse the opened eye for several minutes under running water and consult a

doctor.[1][3]

Inhalation: Move the person to fresh air. If breathing is irregular or stops, provide artificial

respiration.[1][3]

Disposal Plan
All waste containing Romifidine Hydrochloride must be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated PPE and spill cleanup materials, in a dedicated,

properly labeled hazardous waste container.

Ensure the container is securely sealed.

Storage:

Store the waste container in a designated and secure area, away from incompatible

materials.

Disposal:

Dispose of the contents and the container in accordance with all local, regional, national,

and international regulations.[1] This typically involves contacting a licensed hazardous

waste disposal company.

Do not dispose of Romifidine Hydrochloride down the drain or in regular trash.

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations when handling Romifidine
Hydrochloride, from preparation to disposal.
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Start: Handling Romifidine HCl

1. Preparation
- Assess Hazards (SDS)

- Ensure Ventilation
- Verify Emergency Equipment

End: Procedure Complete

2. Don PPE
- Respirator

- Safety Goggles
- Chemical-Resistant Gloves

- Lab Coat

3. Chemical Handling
- Work in Fume Hood

- Avoid Dust/Aerosol Generation
- No Eating/Drinking/Smoking

4. Post-Handling & Decontamination
- Wash Hands Thoroughly

- Clean Work Surfaces

Emergency Event
(Spill, Exposure)

5. Waste Management
- Collect all contaminated materials

- Use labeled, sealed container

6. Final Disposal
- Store in designated area

- Arrange for professional disposal

Spill Response
- Evacuate & Secure Area

- Use Spill Kit
- Collect Waste

Spill

First Aid
- Follow SDS Instructions

(Swallowing, Skin/Eye, Inhalation)
- Seek Medical Attention

Exposure

Click to download full resolution via product page

Caption: Workflow for safe handling of Romifidine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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